Cas no 953853-07-1 (methyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamido-2-methylquinoline-6-carboxylate)

• Product Name: methyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamido-2-methylquinoline-6-carboxylate
• CAS No: 953853-07-1
• MF: C₂₃H₁₉N₃O₅
• MW: 417.414065599442
• CID: 5431037
• Update Time: 2025-05-20

methyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamido-2-methylquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((4-(2,5-dioxopyrrolidin-1-yl)benzoyl)imino)-2-methyl-1,4-dihydroquinoline-6-carboxylate
• methyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamido-2-methylquinoline-6-carboxylate

• Inchi： 1S/C23H19N3O5/c1-13-11-19(17-12-15(23(30)31-2)5-8-18(17)24-13)25-22(29)14-3-6-16(7-4-14)26-20(27)9-10-21(26)28/h3-8,11-12H,9-10H2,1-2H3,(H,24,25,29)
• InChI Key： LKZHTAGOWGGNNG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(OC)=O)=CC=2)C(NC(=O)C2=CC=C(N3C(=O)CCC3=O)C=C2)=CC=1C

Additional information on methyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamido-2-methylquinoline-6-carboxylate

Comprehensive Overview of Methyl 4-(4-(2,5-Dioxopyrrolidin-1-yl)benzamido)-2-methylquinoline-6-carboxylate (CAS No. 953853-07-1)

Methyl 4-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)-2-methylquinoline-6-carboxylate (CAS No. 953853-07-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name methyl quinoline carboxylate derivative, is a key intermediate in the synthesis of various biologically active molecules. Its unique structure, featuring a quinoline core and a dioxopyrrolidinyl moiety, makes it a valuable building block in medicinal chemistry.

The compound's CAS number 953853-07-1 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature. The methyl ester functional group in its structure enhances its solubility and reactivity, which is particularly advantageous in drug discovery workflows. Recent studies have highlighted its potential in targeting specific enzymatic pathways, making it a subject of interest in the development of novel therapeutics.

In the context of current research trends, methyl 4-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)-2-methylquinoline-6-carboxylate aligns with the growing demand for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These areas are hotspots in oncology and neurodegenerative disease research, where precision medicine is revolutionizing treatment paradigms. The compound's ability to act as a linker or scaffold in bifunctional molecules has been explored in several high-impact publications.

From a synthetic chemistry perspective, the preparation of CAS 953853-07-1 involves multi-step organic transformations, including amide coupling and esterification reactions. Researchers often optimize these processes to improve yield and purity, as the compound's quality directly impacts downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this molecule and ensure batch-to-batch consistency.

The compound's relevance extends to chemical biology, where it serves as a tool to probe protein-protein interactions or modulate cellular signaling pathways. Its quinoline-based structure is reminiscent of several FDA-approved drugs, underscoring its pharmacological potential. Additionally, the dioxopyrrolidinyl group contributes to its stability and bioavailability, which are critical factors in preclinical development.

As the scientific community continues to explore targeted drug delivery and personalized medicine, compounds like methyl 4-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)-2-methylquinoline-6-carboxylate are poised to play a pivotal role. Their versatility in design and application makes them indispensable in modern drug discovery pipelines. Future research may uncover new therapeutic indications or innovative synthetic routes, further solidifying their importance in the life sciences.